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Compound of Interest

Compound Name: ZINC

Cat. No.: B3047490

Technical Support Center: ZINC Website

This technical support center provides troubleshooting guides and frequently asked questions
to assist researchers, scientists, and drug development professionals in resolving issues with
the ZINC website not loading.

Troubleshooting Guide: ZINC Website Not Loading

If you are unable to access the ZINC website, please follow the troubleshooting steps below.
This guide is designed to help you identify and resolve the issue, whether it's a problem on
your end (client-side) or an issue with the ZINC servers (server-side).

Q1: I can't load the ZINC website. What should I do first?

Al: The first step is to determine if the issue is with the ZINC website itself or with your local
setup.

Step 1: Check if the ZINC website is down for everyone. You can use a third-party service to
check the status of the ZINC website. These services can tell you if other users are also having
trouble accessing the site.

Step 2: Try accessing the website on a different device and network. Attempt to load the ZINC
website on a different device (e.g., a smartphone or another computer) and, if possible, a
different network (e.g., a mobile network instead of your Wi-Fi).[1]
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« If the website loads on another device or network: The problem is likely with your original
device or network. Proceed to the "Client-Side Troubleshooting” section.

« If the website does not load on any device or network: This suggests a potential issue with
the ZINC servers. Proceed to the "Server-Side Issues" section.

Client-Side Troubleshooting

If you've determined the issue is likely on your end, follow these steps:

Q2: The ZINC website isn't loading on my computer, but it works on other devices. What should
| do?

A2: This indicates a client-side issue. Here's a systematic approach to resolving it:

Step 1: Clear your browser's cache and cookies. Old or corrupted data stored in your browser
can sometimes interfere with loading websites.

Step 2: Try a different web browser. This will help determine if the issue is specific to your
current browser.

Step 3: Disable browser extensions. Some browser extensions can interfere with website
functionality. Try disabling them one by one to see if that resolves the issue.

Step 4: Check your computer's network settings.

o DNS Issues: Sometimes, issues with your Domain Name System (DNS) server can prevent
you from accessing certain websites.[2] You can try switching to a public DNS server like
Google's (8.8.8.8 and 8.8.4.4) or Cloudflare's (1.1.1.1).[3]

o Firewall and Antivirus: Your firewall or antivirus software might be blocking access to the
ZINC website.[1][3] Temporarily disable them to see if that resolves the issue. Remember to
re-enable them afterward.

e Proxy/VPN: If you are using a VPN or proxy server, try disabling it, as it may be interfering
with your connection.[1]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b3047490?utm_src=pdf-body
https://www.benchchem.com/product/b3047490?utm_src=pdf-body
https://www.reddit.com/r/chrome/comments/pyc5sr/anybody_know_how_to_fix_this_apparently_the_link/
https://learn.microsoft.com/en-us/answers/questions/3745982/connectivity-issues-with-specific-websites-and-app
https://www.benchchem.com/product/b3047490?utm_src=pdf-body
https://www.wikihow.com/Fix-if-You-Can%27t-Access-a-Particular-Website
https://learn.microsoft.com/en-us/answers/questions/3745982/connectivity-issues-with-specific-websites-and-app
https://www.wikihow.com/Fix-if-You-Can%27t-Access-a-Particular-Website
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Step 5: Restart your computer and network hardware. A simple reboot of your computer,
modem, and router can often resolve temporary network glitches.[1]

Server-Side Issues

Q3: It seems the ZINC website is down for everyone. What can | do?

A3: If the ZINC website is down, there is not much you can do on your end to fix it. Here's how
to stay informed:

» Check for official announcements: Look for any official communication from the ZINC
database administrators. This information might be available on their social media channels
or through institutional websites associated with ZINC, such as the University of California,
San Francisco (UCSF).

o Wait and try again later: Server issues are often resolved quickly.

Frequently Asked Questions (FAQs)

Q4: Is there a way to check the server status of the ZINC database directly?

A4: While there may not be a dedicated public server status page, you can sometimes find
information on platforms like GitHub where issues related to cheminformatics tools are
discussed.[4] Checking for recent publications or news from the labs that maintain ZINC (the
Irwin and Shoichet labs at UCSF) might also provide updates.[5]

Q5: Are there alternative ways to access ZINC data if the website is down?

A5: ZINC data is distributed through multiple servers and is also available on cloud platforms
like Amazon's AWS and Oracle's OCI.[6] For advanced users, accessing the data through
these alternative means might be possible even when the main website is experiencing issues.
You can often find instructions for this in ZINC's official documentation or publications.

Q6: I am having trouble with a specific tool on the ZINC website, but the rest of the site is
working. What should | do?

AG: If the issue is with a specific tool, it could be a bug or a temporary glitch. Try the following:
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o Clear your browser cache and cookies.
o Try a different browser.

o Check the ZINC documentation or help pages for that specific tool to ensure you are using it
correctly.

« If the problem persists, it may be a bug that you can report to the ZINC administrators, if a
contact method is provided on the site.

Troubleshooting Workflow

The following diagram illustrates the logical steps to take when you are unable to load the ZINC
website.
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A flowchart for troubleshooting ZINC website loading issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

